3-(4-fluorophenoxy)-7-methoxy-4H-chromen-4-one

• IUPAC Name: 3-(4-fluorophenoxy)-7-methoxychromen-4-one
• InChI: InChI=1S/C16H11FO4/c1-19-12-6-7-13-14(8-12)20-9-15(16(13)18)21-11-4-2-10(17)3-5-11/h2-9H,1H3
• InChI Key: KCCWFEBUXOXYST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)F
• Molecular Formula: C16H11FO4
• Molecular Weight: 286.25 g/mol

Description

The compound is a derivative of chromen-4-one, which is a class of organic compounds known as benzopyrans. Benzopyrans are polycyclic aromatic compounds containing a benzene ring fused to a pyran ring. The 4H-chromen-4-one structure indicates the presence of a heterocyclic pyran ring with a ketone functional group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would consist of a chromen-4-one core with a fluorophenoxy group at the 3-position and a methoxy group at the 7-position. The presence of these groups would likely have significant effects on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorophenoxy and methoxy groups could affect properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many chromen-4-one derivatives have been studied for their biological activity, including potential anti-cancer, anti-inflammatory, and anti-microbial effects.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. This includes avoiding contact with skin and eyes, and avoiding inhalation or ingestion.

Future Directions

The study of chromen-4-one derivatives is an active area of research, particularly in the development of new pharmaceuticals. Future research could explore the biological activity of this compound and its potential uses in medicine.